n-Methylcinnamamide
Overview
Description
n-Methylcinnamamide is a natural product found in Swinglea glutinosa with data available.
Scientific Research Applications
Design and Synthesis in Medicinal Chemistry
N-Methylcinnamamide derivatives have been explored for their potential in medicinal chemistry. For instance, the design and synthesis of rigid cyclic analogs derived from cinnamamide and β-methylcinnamamide led to the discovery of potent muscle relaxants with anti-inflammatory and analgesic activity, demonstrating the flexibility of N-methylcinnamamide in drug design (Musso et al., 2003).
DNA Recognition and Gene Expression Control
N-Methyl imidazole and N-methyl pyrrole-containing polyamides, which can form stacked dimers, are being investigated for their ability to target specific DNA sequences in the minor groove of DNA and control gene expression. These polyamides, including analogs with N-methylcinnamamide, are potential medicinal agents for diseases like cancer (Chavda et al., 2010).
Antimicrobial and Antifungal Activities
A series of N-arylcinnamamides, including N-methylcinnamamide derivatives, showed significant antimicrobial and antifungal activities. These compounds were found effective against various pathogens and also demonstrated potential in inhibiting biofilm formation, highlighting their potential in addressing microbial resistance (Pospíšilová et al., 2018).
Sequence-Specific DNA Probes
N-Methylpyrrole-N-methylimidazole polyamide conjugates, developed from DNA-binding antibiotics, can bind with duplex DNA in a sequence-specific manner. This property is utilized to influence gene expression in vivo, making these conjugates useful in biological imaging and as sequence-specific DNA probes (Vaijayanthi et al., 2012).
Cancer Cell Line Studies
N-Hydroxycinnamamide derivatives, related to N-methylcinnamamide, were identified for their anticancer potential against various cancer cell lines. These compounds showed significant activity, especially against breast cancer cells, and induced mechanisms like apoptosis and mitochondrial membrane potential loss (Shukla et al., 2018).
properties
Product Name |
n-Methylcinnamamide |
|---|---|
Molecular Formula |
C10H11NO |
Molecular Weight |
161.2 g/mol |
IUPAC Name |
(E)-N-methyl-3-phenylprop-2-enamide |
InChI |
InChI=1S/C10H11NO/c1-11-10(12)8-7-9-5-3-2-4-6-9/h2-8H,1H3,(H,11,12)/b8-7+ |
InChI Key |
JNXLTSSPACJLEG-BQYQJAHWSA-N |
Isomeric SMILES |
CNC(=O)/C=C/C1=CC=CC=C1 |
SMILES |
CNC(=O)C=CC1=CC=CC=C1 |
Canonical SMILES |
CNC(=O)C=CC1=CC=CC=C1 |
Origin of Product |
United States |
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